Cas no 87688-74-2 (Furan, 2,2',2''-ethylidynetris[5-heptyl-)

Furan, 2,2',2''-ethylidynetris[5-heptyl- structure
87688-74-2 structure
Product Name:Furan, 2,2',2''-ethylidynetris[5-heptyl-
CAS No:87688-74-2
MF:C35H54O3
MW:522.801471233368
CID:653498
PubChem ID:13025887
Update Time:2025-04-19

Furan, 2,2',2''-ethylidynetris[5-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 2-[1,1-bis(5-heptylfuran-2-yl)ethyl]-5-heptylfuran
    • 87688-74-2
    • 5,5',5''-(Ethane-1,1,1-triyl)tris(2-heptylfuran)
    • 2,2',2''-(Ethane-1,1,1-triyl)tris(5-heptylfuran)
    • DTXSID20515560
    • Furan, 2,2',2''-ethylidynetris[5-heptyl-
    • Inchi: 1S/C35H54O3/c1-5-8-11-14-17-20-29-23-26-32(36-29)35(4,33-27-24-30(37-33)21-18-15-12-9-6-2)34-28-25-31(38-34)22-19-16-13-10-7-3/h23-28H,5-22H2,1-4H3
    • InChI Key: OSMJELVVLYJGJQ-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C(C)(C1=CC=C(CCCCCCC)O1)C1=CC=C(CCCCCCC)O1)CCCCCCC

Computed Properties

  • Exact Mass: 522.40729558g/mol
  • Monoisotopic Mass: 522.40729558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 21
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.2
  • Topological Polar Surface Area: 39.4Ų
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